Cas no 1557165-91-9 (3-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid)

• Product Name: 3-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid
• CAS No: 1557165-91-9
• Molecular Formula: C₁₀H₁₇NO₄
• Molecular Weight: 215.24628329277
• MDL: MFCD24275327
• CID: 5605876
• PubChem ID: 81972408

3-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid Properties

Names and Identifiers

• EN300-966411
• 1557165-91-9
• AKOS020954883
• 3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
• 3-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid

• MDL： MFCD24275327
• InChIKey： VYHIMFLVCFBEPR-UHFFFAOYSA-N
• Inchi： 1S/C10H17NO4/c1-3-5-8(7-9(12)13)11-10(14)15-6-4-2/h4,8H,2-3,5-7H2,1H3,(H,11,14)(H,12,13)
• SMILES： O(CC=C)C(NC(CC(=O)O)CCC)=O

Computed Properties

• Exact Mass: 215.11575802g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 215.11575802g/mol
• Heavy Atom Count: 15
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids